(5-Bromo-3-fluoropyridin-2-YL)methanamine

• IUPAC Name: (5-bromo-3-fluoropyridin-2-yl)methanamine
• InChI: InChI=1S/C6H6BrFN2/c7-4-1-5(8)6(2-9)10-3-4/h1,3H,2,9H2
• InChI Key: POSJGZKYSFEBMH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)CN)Br
• Molecular Formula: C6H6BrFN2
• DSSTOX Substance ID: DTXSID101281761
• Molecular Weight: 205.03 g/mol
• CAS RN: 1234616-19-3

Description

“(5-Bromo-3-fluoropyridin-2-YL)methanamine” is a chemical compound with the molecular weight of 241.49. It is also known as "(5-bromo-3-fluoro-2-pyridinyl)methanamine hydrochloride".

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H6BrFN2.ClH/c7-4-1-5(8)6(2-9)10-3-4;/h1,3H,2,9H2;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Antibacterial and Antifungal Activity

• Synthesis and Biological Evaluation : A study involving the synthesis of (3-(5-bromopyridin-2-yl) azetidin-3-yl) methanamine, which shares structural similarities with (5-Bromo-3-fluoropyridin-2-YL)methanamine, demonstrated antibacterial and antifungal activities, indicating potential applications in these areas (B. G. Rao, A. Prasad, & P. Rao, 2013).

Drug Development and Biased Agonists

• Biased Agonists for Antidepressant Activity : Novel derivatives of methanamine, including those with a structure related to this compound, were explored as biased agonists of serotonin 5-HT1A receptors. These compounds showed promising antidepressant-like activity in animal models, suggesting their utility in drug development (J. Sniecikowska et al., 2019).

Synthesis and Characterization

• Versatile Synthesis of 2-Fluoropyridines : Research demonstrated the synthesis of 5-bromo-2-fluoro-3-pyridylboronic acid and its derivatives, showcasing the versatility of compounds structurally related to this compound in chemical synthesis (Andrew Sutherland & Timothy Gallagher, 2003).

Chemoselective Functionalization

• Chemoselective Amination : Studies on the chemoselective functionalization of 5-bromo-2-chloro-3-fluoropyridine, which is structurally similar to this compound, have been conducted. These studies offer insights into the selective substitution reactions of such compounds (Bryan W. Stroup et al., 2007).

Catalytic Efficiencies in Chemical Reactions

• Palladium- and Copper-Catalyzed Reactions : A study on the catalytic efficiencies of palladium(0) and copper(I) complexes in amination reactions using bromopyridines, which are structurally related to this compound, was conducted. This research is relevant for understanding the catalytic potential of such compounds in various chemical reactions (M. Lyakhovich et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, washing thoroughly after handling, and wearing protective gloves/eye protection.

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which this compound belongs, have been noted for their interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds .

Mode of Action

Fluoropyridines are known to have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Fluoropyridines, in general, are used in the synthesis of various biologically active compounds , suggesting that they may interact with a variety of biochemical pathways.

Result of Action

As a fluoropyridine, it is likely to have unique physical, chemical, and biological properties that could result in a variety of effects.